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Compound of Interest

Compound Name: (R)-thiomalic acid

cat. No.: B1194794

An In-depth Technical Guide to the Physical Properties of (R)-Thiomalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-thiomalic acid, also known as (R)-mercaptosuccinic acid, is a chiral dicarboxylic acid
featuring a thiol functional group. As the (R)-enantiomer of thiomalic acid, its stereochemistry
plays a critical role in its biological activity and applications, distinguishing it from its (S)-
enantiomer and the racemic mixture. This document provides a comprehensive overview of the
core physical properties of (R)-thiomalic acid, supported by detailed experimental protocols
for their determination.

Summary of Physical Properties

The quantitative physical data for thiomalic acid are summarized in the table below. It is
important to note that many sources report data for the racemic mixture (DL-thiomalic acid,
CAS 70-49-5), as it is more common. Properties such as molecular weight and formula are
identical for both the enantiomers and the racemate. However, the melting point may differ
slightly, and the optical rotation is the key distinguishing feature.
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Property Value Notes
IUPAC Name (2R)-2-sulfanylbutanedioic acid
Synonyms (R)-mercaptosuccinic acid
CAS Number 20182-99-4 For (R)-enantiomer
Molecular Formula CaHe04S
Molecular Weight 150.15 g/mol [1]
White to off-white crystalline
Appearance
powder
Odor Sulfidic
Range for racemic thiomalic
] ] acid. The pure enantiomer may
Melting Point 149-158 °C ) ]
have a slightly different,
sharper melting point.
- _ _ Decomposes upon strong
Boiling Point Data not available

heating.

Specific Optical Rotation ([a]D)

+65° (c=1, H20)

For the (S)-enantiomer, the
value is -65°. The sign (+)

denotes dextrorotatory.

Approximate values for the two

pKa Values pKai = 3.5, pKaz = 5.0 ] ]
carboxylic acid groups.
Solubility
Soluble (approx. 50 g/100 mL
Water Data for racemate.
at 40°C)
Soluble (approx. 50 g/100 mL
Ethanol Data for racemate.
at 25°C)
Acetone Soluble Data for racemate.
Ether Moderately soluble Data for racemate.
Benzene Practically insoluble Data for racemate.
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Detailed Physical Properties
Appearance and Odor

(R)-thiomalic acid is a white to off-white crystalline solid. It possesses a characteristic sulfidic
or mercaptan-like odor.

Melting Point

The melting point for racemic thiomalic acid is consistently reported in the range of 149-158 °C.
Pure crystalline compounds typically exhibit a sharp melting point (a narrow range of 0.5-
1.0°C), while impurities can cause a depression and broadening of the melting range.[2] The
melting point of enantiomerically pure (R)-thiomalic acid is expected to be sharp and fall within
this range.

Optical Rotation

As a chiral molecule, (R)-thiomalic acid is optically active, meaning it rotates the plane of
polarized light.[3] The specific rotation ([a]) is a fundamental property used to characterize
enantiomers.[4] For (R)-thiomalic acid, the specific rotation is dextrorotatory (+). While the
exact value can vary with solvent, concentration, and temperature, a representative value for
the corresponding (S)-enantiomer in pyridine is approximately -2.0° to -2.5°.[5] It is crucial to
note that the racemic (DL) mixture is optically inactive ([a] = 0°) because the rotations of the
two enantiomers cancel each other out.[6]

Acidity (pKa)
Thiomalic acid is a dicarboxylic acid and therefore has two dissociation constants (pKai and
pKaz), corresponding to the sequential loss of protons from its two carboxyl groups. The

presence of the electron-withdrawing thiol group influences the acidity of the neighboring
carboxyl group. Approximate pKa values are around 3.5 and 5.0.

Solubility

The presence of two carboxylic acid groups and a thiol group makes (R)-thiomalic acid a polar
molecule, lending it good solubility in polar solvents. It is soluble in water, ethanol, and acetone,
moderately soluble in ether, and practically insoluble in nonpolar solvents like benzene.
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Experimental Protocols

Detailed methodologies for determining the key physical properties are outlined below.

Melting Point Determination (Capillary Method)

This standard technique is used to determine the melting point of a crystalline solid.[2]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer.

e Procedure:

o Ensure the (R)-thiomalic acid sample is a fine, dry powder. If necessary, crush larger
crystals using a mortar and pestle to ensure uniform heating.[7]

o Tap the open end of a capillary tube into the powder to collect a small amount of the
sample.

o Invert the tube and tap it gently on a hard surface to pack the solid into the closed end,
aiming for a sample height of 1-2 mm.[8]

o Place the capillary tube into the heating block of the melting point apparatus.
o Heat the sample rapidly to a temperature about 15-20°C below the expected melting point.
o Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.[7]

o Record the temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the last crystal melts (completion of melting). This range is the
melting point. For a pure substance, this range should be narrow.[2]

Specific Optical Rotation Measurement (Polarimetry)

Polarimetry measures the angle of rotation of plane-polarized light as it passes through a
solution of an optically active compound.[9]

o Apparatus: Polarimeter, volumetric flask, analytical balance, polarimeter cell (1 dm length).
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e Procedure:

o Accurately weigh a sample of (R)-thiomalic acid and dissolve it in a precise volume of a
specified solvent (e.g., water) in a volumetric flask to create a solution of known
concentration (c, in g/mL).[10]

o Calibrate the polarimeter by filling the sample cell with the pure solvent and setting the
reading to zero.

o Rinse and fill the polarimeter cell with the prepared sample solution, ensuring no air
bubbles are present in the light path.

o Place the cell in the polarimeter and measure the observed rotation (a) at a specified
temperature (T) and wavelength (A), typically the sodium D-line (589 nm).[6]

o Calculate the specific rotation [a] using the Biot's law formula:[11] [a]TA = a/ (I x c) where:
» O = observed rotation in degrees
» | = path length of the cell in decimeters (dm)

= C = concentration in g/mL

Solubility Determination

A gualitative assessment of solubility can be performed through systematic testing in various
solvents.[12]

o Apparatus: Small test tubes, spatula, graduated cylinder or pipette.
e Procedure:
o Place a small, measured amount (e.g., 25 mg) of (R)-thiomalic acid into a test tube.[12]

o Add a small volume (e.g., 0.75 mL) of the desired solvent (e.g., water, ethanol, hexane) in
portions.
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o After each addition, vigorously shake or stir the mixture for a set time (e.g., 60 seconds).
[13]

o Observe whether the solid dissolves completely. If it does, the compound is classified as
soluble in that solvent. If it remains undissolved, it is insoluble.

pKa Determination (Potentiometric Titration)

This method involves titrating the acidic compound with a strong base and monitoring the pH
change.

o Apparatus: pH meter, burette, beaker, magnetic stirrer.

e Procedure:

(¢]

Dissolve a known amount of (R)-thiomalic acid in deionized water.

o Place the solution in a beaker with a magnetic stir bar and immerse a calibrated pH
electrode.

o Titrate the solution by adding a standard solution of a strong base (e.g., 0.1 M NaOH) in
small, precise increments from a burette.

o Record the pH after each addition of the titrant.

o Plot the pH versus the volume of base added. The resulting titration curve will show two
equivalence points for a dicarboxylic acid.

o The pKa values can be determined from the pH at the half-equivalence points. pKaa is the
pH at the point where half of the first carboxylic group has been neutralized, and pKaz is
the pH at the point halfway between the first and second equivalence points.

Visualization of Experimental Workflow

While (R)-thiomalic acid itself does not have signaling pathways, the experimental protocol for
determining its key chiral property—optical rotation—can be visualized. The following diagram
illustrates the logical workflow of a polarimetry experiment.
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Sample Preparation
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Polarimeter Measurement

Report [o] with
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Pure Solvent (Blank) with Sample Solution

Click to download full resolution via product page

Caption: Workflow for determining the specific optical rotation of (R)-thiomalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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